N-(4-((2-(cyclohex-1-en-1-yl)ethyl)carbamoyl)phenyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide

• IUPAC Name: N-[4-[2-(cyclohexen-1-yl)ethylcarbamoyl]phenyl]-3-methoxy-1-methylpyrazole-4-carboxamide
• InChI: InChI=1S/C21H26N4O3/c1-25-14-18(21(24-25)28-2)20(27)23-17-10-8-16(9-11-17)19(26)22-13-12-15-6-4-3-5-7-15/h6,8-11,14H,3-5,7,12-13H2,1-2H3,(H,22,26)(H,23,27)
• InChI Key: YNDDEVICJYFBAN-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)OC)C(=O)NC2=CC=C(C=C2)C(=O)NCCC3=CCCCC3
• Molecular Formula: C21H26N4O3
• Molecular Weight: 382.5 g/mol

Description

N-(4-((2-(cyclohex-1-en-1-yl)ethyl)carbamoyl)phenyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C21H26N4O3 and its molecular weight is 382.464. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• The compound and its derivatives have been synthesized through various methods, focusing on the creation of new structures with potential biological activities. For instance, the synthesis and characterization of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives have shown cytotoxic activity against certain cancer cells (Hassan et al., 2014).

Cytotoxic Activities

• Research has explored the cytotoxic effects of these compounds on various cancer cell lines, indicating their potential in cancer therapy. The evaluation of novel pyrazolopyrimidines derivatives as anticancer agents and their inhibitory effect on 5-lipoxygenase highlight their significance in medicinal chemistry (Rahmouni et al., 2016).

Antibacterial and Herbicidal Activities

• Some derivatives have been tested for antibacterial activity, providing insights into their potential as novel antimicrobial agents. This includes the synthesis and antibacterial evaluation of N-substituted 3-amino-5-hydroxy-4-phenyl-1H-pyrazole-1-carboxamides (Pitucha et al., 2011). Additionally, the herbicidal activity of pyrazole-4-carboxamide derivatives against various weeds underlines their potential application in agriculture (Ohno et al., 2004).

GyrB Inhibitors for Tuberculosis

• Thiazole-aminopiperidine hybrid analogues have been designed and synthesized as novel inhibitors of Mycobacterium tuberculosis GyrB, showcasing the compound's role in addressing infectious diseases (Jeankumar et al., 2013).